Cas no 89414-50-6 ((2-Ethynyl-5-methoxyphenyl)methanol)

• Product Name: (2-Ethynyl-5-methoxyphenyl)methanol
• CAS No: 89414-50-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD27939080
• CID: 601587
• PubChem ID: 24975369
• Update Time: 2025-11-01

(2-Ethynyl-5-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Ethynyl-5-methoxyphenyl)methanol
• Benzenemethanol, 2-ethynyl-5-methoxy-
• (2-ethynyl-5-methoxy-phenyl)-methanol
• FCH2514417
• AK147306
• AX8284751
• C77012
• AKOS022187382
• CS-0158560
• A916678
• 3-methoxy-6-ethynylbenzyl alcohol
• MFCD27939080
• DS-8757
• DTXSID50648239
• 89414-50-6
• DB-160619

• MDL： MFCD27939080
• Inchi： 1S/C10H10O2/c1-3-8-4-5-10(12-2)6-9(8)7-11/h1,4-6,11H,7H2,2H3
• InChI Key： FZJLXTSBINZMSK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#C)C(CO)=C1

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.3

(2-Ethynyl-5-methoxyphenyl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on (2-Ethynyl-5-methoxyphenyl)methanol

(2-Ethynyl-5-methoxyphenyl)methanol (CAS No. 89414-50-6): A Comprehensive Overview

(2-Ethynyl-5-methoxyphenyl)methanol (CAS No. 89414-50-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains.

The chemical structure of (2-Ethynyl-5-methoxyphenyl)methanol consists of a phenyl ring substituted with an ethynyl group at the 2-position and a methoxy group at the 5-position, with a hydroxymethyl group attached to the phenyl ring. This combination of functional groups imparts distinct chemical properties and reactivity patterns, making it an attractive molecule for synthetic chemists and medicinal chemists alike.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of (2-Ethynyl-5-methoxyphenyl)methanol. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Sonogashira coupling, which allows for the formation of the ethynyl group with high selectivity and yield. These synthetic strategies not only enhance the accessibility of this compound but also provide a platform for further derivatization and functionalization.

In the realm of biological research, (2-Ethynyl-5-methoxyphenyl)methanol has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of specific cellular pathways, including those involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Moreover, (2-Ethynyl-5-methoxyphenyl)methanol has been investigated for its neuroprotective properties. Preclinical studies have indicated that it can protect neuronal cells from oxidative damage and apoptosis, making it a candidate for therapeutic interventions in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are supported by mechanistic studies that elucidate its role in modulating key signaling pathways involved in neuronal survival.

The pharmacological profile of (2-Ethynyl-5-methoxyphenyl)methanol has also been explored in detail. Its low molecular weight and favorable physicochemical properties make it an attractive candidate for drug development. Preliminary pharmacokinetic studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial parameters for successful drug candidates. Additionally, its low toxicity profile in animal models further supports its potential for clinical translation.

In the context of drug discovery and development, (2-Ethynyl-5-methoxyphenyl)methanol has been used as a lead compound for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers have identified several analogs with enhanced biological activity and improved pharmacological properties. These efforts have led to the identification of promising drug candidates that are currently undergoing preclinical evaluation.

The versatility of (2-Ethynyl-5-methoxyphenyl)methanol extends beyond its direct biological applications. It serves as a valuable building block in organic synthesis, enabling the construction of complex molecules with diverse functionalities. Its reactivity with various electrophiles and nucleophiles makes it an ideal starting material for the synthesis of natural products, pharmaceuticals, and materials science applications.

In conclusion, (2-Ethynyl-5-methoxyphenyl)methanol (CAS No. 89414-50-6) is a multifaceted compound with significant potential in both fundamental research and applied sciences. Its unique chemical structure, coupled with its diverse biological activities and synthetic utility, positions it as a valuable asset in the arsenal of chemists and biologists. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future innovations in chemistry and medicine.